Cas no 29822-12-6 (Benzenesulfonamide,4-[2-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)diazenyl]-N-(2,6-dimethyl-4-pyrimidinyl)-)

• Product Name: Benzenesulfonamide,4-[2-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)diazenyl]-N-(2,6-dimethyl-4-pyrimidinyl)-
• CAS No: 29822-12-6
• MF: C₁₈H₂₀N₈O₄S
• MW: 444.467600822449
• CID: 271079
• PubChem ID: 271021
• Update Time: 2025-04-19

Benzenesulfonamide,4-[2-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)diazenyl]-N-(2,6-dimethyl-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[2-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)diazenyl]-N-(2,6-dimethyl-4-pyrimidinyl)-
• Benzenesulfonamide,4-[2-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)diazenyl]-N-(2,6-dimethyl-4-pyrimidi
• N-(2,6-dimethylpyrimidin-4-yl)-4-[(2Z)-2-(4-imino-1,3-dimethyl-2,6-dioxo-1,3-diazinan-5-ylidene)hydrazinyl]benzenesulfonamide
• 4-(6-(1,2,4-OXADIAZOL-3-YL)PYRIMIDIN-4-YLOXY)ANILINE
• 4-(6-[1,2,4]oxadiazol-3-ylpyrimidin-4-yloxy)-phenylamine
• 4-(6-amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-oxo-but-2-enoic acid methyl ester
• 4-(6-amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-ylazo)-N-(2,6-dimethyl-pyrimidin-4-yl)-benzenesulfonamide
• 4-[[6-(1,2,4-oxadiazol-3-yl)-4-pyrimidinyl]oxy]aniline
• A844924
• NSC-114405
• 4-(4-amino-1,3-dimethyl-2,6-dioxo-pyrimidin-5-yl)azo-N-(2,6-dimethylpyrimidin-4-yl)benzenesulfonamide
• NSC114405
• NSC 114405
• Benzenesulfonamide, 4-((6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)azo)-N-(2,6-dimethyl-4-pyrimidinyl)-
• 29822-12-6
• Benzenesulfonamide, 4-[(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)azo]-N-(2,6-dimethyl-4-pyrimidinyl)-

• Inchi： 1S/C18H20N8O4S/c1-10-9-14(21-11(2)20-10)24-31(29,30)13-7-5-12(6-8-13)22-23-15-16(19)25(3)18(28)26(4)17(15)27/h5-9H,19H2,1-4H3,(H,20,21,24)/b23-22+
• InChI Key： WUSZIDCGPNGZMK-GHVJWSGMSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C(N(C)C(N(C)C=1N)=O)=O)(NC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 444.1331
• Monoisotopic Mass: 444.132822
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169
• XLogP3: 0.8

Experimental Properties

• Density: 1.53
• Boiling Point: 583.5°C at 760 mmHg
• Flash Point: 306.7°C
• Refractive Index: 1.713
• PSA: 160.81
• LogP: 3.02420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides